N-(2-chloro-3-methylphenyl)-N'-(1-hydroxy-3-methylpentan-3-yl)oxamide

• IUPAC Name: N-(2-chloro-3-methylphenyl)-N'-(1-hydroxy-3-methylpentan-3-yl)oxamide
• InChI: InChI=1S/C15H21ClN2O3/c1-4-15(3,8-9-19)18-14(21)13(20)17-11-7-5-6-10(2)12(11)16/h5-7,19H,4,8-9H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key: LOVIYVOYNKHWDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CCO)NC(=O)C(=O)NC1=CC=CC(=C1Cl)C
• Molecular Formula: C15H21ClN2O3
• Molecular Weight: 312.79 g/mol

Description

N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide is an organic compound that belongs to the class of oxamides Oxamides are characterized by the presence of an oxamide functional group, which consists of two amide groups connected by a carbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide typically involves the reaction of 2-chloro-3-methylaniline with 1-hydroxy-3-methylpentan-3-one in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane or tetrahydrofuran under an inert atmosphere to prevent oxidation. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide can be scaled up using similar reaction conditions. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, the optimization of reaction parameters such as temperature, pressure, and solvent choice can further improve the scalability of the production.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the aliphatic chain can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group in the oxamide moiety can be reduced to form an amine.

Substitution: The chlorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) can be employed for substitution reactions.

Major Products

Oxidation: Formation of 1-hydroxy-3-methylpentan-3-one or 1-hydroxy-3-methylpentanoic acid.

Reduction: Formation of N-(2-chloro-3-methylphenyl)-N’-(1-amino-3-methylpentan-3-yl)oxamide.

Substitution: Formation of N-(2-methoxy-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide.

Scientific Research Applications

N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The presence of the hydroxyl and chlorinated aromatic groups may enhance its binding affinity and specificity for certain targets.

Comparison with Similar Compounds

N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide can be compared with other oxamide derivatives, such as:

• N-(2-chlorophenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide
• N-(3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide
• N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-2-methylpentan-3-yl)oxamide

These compounds share similar structural features but differ in the position and nature of substituents on the aromatic ring or the aliphatic chain. The unique combination of substituents in N-(2-chloro-3-methylphenyl)-N’-(1-hydroxy-3-methylpentan-3-yl)oxamide may confer distinct chemical and biological properties, making it a valuable compound for various applications.